Cas no 2172223-00-4 (4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• CAS No: 2172223-00-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5800260
• PubChem ID: 165830549
• Update Time: 2025-05-25

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• 4-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}butanoic acid
• EN300-1505770
• 2172223-00-4

• Inchi： 1S/C27H26N2O5/c1-29(16-6-11-25(30)31)26(32)18-12-14-19(15-13-18)28-27(33)34-17-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,12-15,24H,6,11,16-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： PKCVPQSOVKAZBH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid

Introduction to 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic Acid (CAS No. 2172223-00-4)

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid, identified by its CAS number 2172223-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid is characterized by its intricate arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorene moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluorene group in this compound suggests potential applications in targeted drug delivery systems, where its hydrophobicity and stability could enhance the bioavailability and efficacy of therapeutic agents.

One of the most compelling aspects of 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid is its ability to interact with biological targets at the molecular level. The carboxylic acid group and the amino group provide opportunities for hydrogen bonding and ionic interactions, which are crucial for binding to proteins and enzymes involved in disease processes. This makes the compound a valuable candidate for structure-based drug design and high-throughput screening campaigns.

Recent studies have demonstrated that derivatives of fluorene-based compounds exhibit significant potential in the treatment of various medical conditions. For instance, modifications to the fluorene core have been shown to enhance binding affinity to specific receptors, leading to improved therapeutic outcomes. The methoxycarbonyl group in the structure of 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid further contributes to its versatility by allowing for further functionalization and derivatization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In terms of pharmacological activity, preliminary studies suggest that 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid may possess inhibitory effects on certain enzymes implicated in disease progression. For example, its structural motif resembles known inhibitors of kinases and other signaling molecules, which play critical roles in cellular processes such as proliferation and differentiation. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The use of computational modeling and molecular dynamics simulations has been instrumental in predicting the binding modes and interactions of this compound with biological targets. These computational approaches provide valuable insights into how the molecule might behave within a cellular environment, helping researchers design more effective derivatives with enhanced pharmacological properties.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies emerging that enable more efficient discovery and development of novel therapeutic agents. The study of compounds like 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.

In conclusion, 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS No. 2172223-00-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.